Cas no 88203-07-0 (N~2~-(2-methoxyphenyl)glycinamide)

N~2~-(2-methoxyphenyl)glycinamide structure
88203-07-0 structure
Product name:N~2~-(2-methoxyphenyl)glycinamide
CAS No:88203-07-0
MF:C9H12N2O2
MW:180.203782081604
CID:1920008
PubChem ID:3086273

N~2~-(2-methoxyphenyl)glycinamide Chemical and Physical Properties

Names and Identifiers

    • N~2~-(2-methoxyphenyl)glycinamide
    • 2-(2-methoxyanilino)acetamide
    • 0-13-00-00379 (Beilstein Handbook Reference)
    • DTXSID90236896
    • BRN 3269685
    • AKOS000252505
    • Acetamide, 2-((2-methoxyphenyl)amino)-
    • 88203-07-0
    • 2-((2-Methoxyphenyl)amino)acetamide
    • DTXCID20159387
    • Inchi: InChI=1S/C9H12N2O2/c1-13-8-5-3-2-4-7(8)11-6-9(10)12/h2-5,11H,6H2,1H3,(H2,10,12)
    • InChI Key: HVQGUIQVKSROJF-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1NCC(=O)N

Computed Properties

  • Exact Mass: 180.089877630Da
  • Monoisotopic Mass: 180.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.4Ų

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